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Compound of Interest

1,4-DIMETHYLENE
Compound Name:

CYCLOHEXANE
CAS No.: 4982-20-1
Cat. No.: B1618997

Get Quote

Executive Summary

1,4-Dimethylene cyclohexane (also known as 1,4-bis(methylene)cyclohexane or p-
dimethylenecyclohexane) is a non-conjugated cyclic diene of significant interest in polymer
chemistry and conformational analysis. Structurally, it serves as an aliphatic analogue to p-
xylylene, capable of undergoing polymerization to form poly(1,4-dimethylene cyclohexane), a
material with high thermal stability and crystallinity.

This guide details two distinct synthetic pathways:

+ The Wittig Olefination: A high-precision laboratory method yielding high purity for
spectroscopic study.

o Ester Pyrolysis (Bailey's Method): A scalable industrial approach for bulk monomer
production.

Key Chemical Data:
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Property Specification
IUPAC Name 1,4-bis(methylene)cyclohexane
CAS Number 4982-20-1

| Molecular Formula |

| | Molecular Weight | 108.18 g/mol | | Boiling Point | ~125-130 °C (Predicted) | | Density | ~0.81
g/mL | | Symmetry |

(Average),

(Chair conformation) |[1][2][3][4]

Structural Dynamics & Reactivity

Unlike its aromatic counterpart (p-xylene) or its endocyclic isomer (1,4-cyclohexadiene), 1,4-
dimethylene cyclohexane possesses two exocyclic double bonds. This creates unique strain
dynamics. The ring exists in a rapid equilibrium between chair and twist-boat conformations to
relieve the steric strain introduced by the

hybridized carbons at the 1 and 4 positions.

Reactivity Profile:

» Polymerization: The molecule is prone to spontaneous polymerization (free radical or
cationic) if not stabilized.

e |somerization: In the presence of acid catalysts, the exocyclic double bonds tend to migrate
into the ring to form the thermodynamically more stable 1,4-dimethyl-1,3-cyclohexadiene or
related endocyclic isomers.

Synthetic Pathways[1]
Route A: The Wittig Olefination (High Purity)

This method is preferred for small-scale (<10g) synthesis where purity is paramount. It utilizes
1,4-cyclohexanedione as the electrophile and methyltriphenylphosphonium bromide to
generate the ylide.
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Mechanism: The reaction proceeds via the formation of a phosphonium ylide, which attacks the
ketone carbonyls. The key intermediate is the oxaphosphetane, which collapses to yield the
alkene and triphenylphosphine oxide (TPPO).[5]

Reagents: Ylide Formation: Product:

1,4-Cyclohexanedione _Dem> Ph3P=CH2 Nucleophilic Attack Belalnelritgrﬁsgicishelane M} 1,4-Dimethylene Cyclohexane

+ 2 Ph3P-CH3(+)Br(-) (via t-BuOK) +2 Ph3P=0

Click to download full resolution via product page

Figure 1: Mechanistic flow of the double Wittig olefination.

Detailed Protocol

Reagents:
o Methyltriphenylphosphonium bromide (2.2 equiv)
o Potassium tert-butoxide (

-BuOK) (2.4 equiv)
e 1,4-Cyclohexanedione (1.0 equiv)
¢ Anhydrous Tetrahydrofuran (THF) (Solvent)[5]
Step-by-Step Procedure:

e Ylide Generation: In a flame-dried 3-neck flask under Argon, suspend
methyltriphenylphosphonium bromide in anhydrous THF. Cool to 0°C.[5]

e Deprotonation: Add

-BuOK portion-wise. The solution will turn bright yellow, indicating the formation of the
phosphorous ylide. Stir for 45 minutes at 0°C.

» Addition: Dissolve 1,4-cyclohexanedione in a minimum amount of anhydrous THF. Add this
solution dropwise to the ylide mixture over 30 minutes.
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e Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. A heavy
precipitate of triphenylphosphine oxide (TPPO) will form.

e Workup: Quench with saturated

. Filter off the solid TPPO. Extract the filtrate with pentane (3x).[5]

 Purification: Dry the organic layer over

and concentrate carefully (product is volatile). Purify via flash column chromatography (Silica
gel, 100% Pentane) to remove residual TPPO.

Route B: Ester Pyrolysis (Scalable)

For quantities >50g, the pyrolysis of 1,4-bis(acetoxymethyl)cyclohexane is the standard
industrial route. This elimination reaction is entropy-driven and solvent-free.

Detailed Protocol

Precursor Synthesis:

o Acetylate 1,4-cyclohexanedimethanol (CHDM) using Acetic Anhydride and Pyridine to yield
1,4-bis(acetoxymethyl)cyclohexane.

« Verify conversion via IR (disappearance of O-H stretch, appearance of C=0 ester stretch at
1740 cm™1).

Pyrolysis Setup:

o Apparatus: Use a vertical quartz tube reactor packed with quartz chips or glass beads,
heated to 600°C using a tube furnace.

o Feed: Add the diacetate dropwise into the top of the column under a reduced pressure (20-
50 mmHg) nitrogen stream.

o Collection: The pyrolysate is collected in a cold trap (-78°C) at the bottom.

 Purification: The crude pyrolysate contains the diene and acetic acid. Wash the mixture with
cold saturated
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to neutralize the acid. Dry over

and distill under reduced pressure.

Comparison of Methods:

Feature Wittig Route Pyrolysis Route
Scale Grams Kilograms
Purity High (>98%) Moderate (Requires distillation)
High (Acetic acid byproduct
Atom Economy Low (TPPO waste)
recycled)
Equipment Standard Glassware Tube Furnace / FVP Setup

Characterization & Validation

The symmetry of 1,4-dimethylene cyclohexane simplifies its spectral signature.

Nuclear Magnetic Resonance (NMR)[1][6][7]

H NMR (400 MHz,
): Due to the time-averaged
symmetry at room temperature, the spectrum is remarkably simple.
e 4.65 ppm (s, 4H): Exocyclic vinyl protons (=CH
). Depending on resolution, this may appear as a pentet due to long-range coupling.
e 2.25 ppm (s, 8H): Allylic ring protons (-CH
_)_
C NMR (100 MHz,
):

e 148.5 ppm: Quaternary vinylic carbons (Ring C=CH
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)-

e 106.2 ppm: Terminal vinylic carbons (=CH

).

e 34.5 ppm: Ring methylene carbons (-CH
).
Infrared Spectroscopy (FT-IR)[1]

e 3075 cm

: =C-H stretching (strong).

e 1650 cm
: C=C stretching (exocyclic).
e 885cm
: =C-H out-of-plane bending (characteristic of terminal methylene).

Handling & Storage (Safety)

Critical Warning: 1,4-Dimethylene cyclohexane is a reactive monomer. It can undergo
spontaneous polymerization upon exposure to light or heat, forming an insoluble white solid.

 Stabilization: Always store with a radical inhibitor such as BHT (Butylated hydroxytoluene) or
4-tert-butylcatechol (10-50 ppm).

o Storage: Store at -20°C in the dark under an inert atmosphere (Argon/Nitrogen).

e Hazards: Flammable liquid. Irritant to skin and eyes. Use in a well-ventilated fume hood.

References

e Synthesis via Wittig:Organic Syntheses, Coll. Vol. 5, p. 751 (1973); Vol. 40, p. 66 (1960).
(General protocol for methylenecyclohexane adapted for di-substitution).
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e Pyrolysis Mechanism: Bailey, W. J. "Pyrolysis of Esters." Journal of Organic Chemistry.
(Classic review on ester pyrolysis for diene synthesis).

+ Physical Properties: NIST Chemistry WebBook, SRD 69. "Cyclohexane, 1,4-bis(methylene)-
" [21[3][4][6]

» Polymerization: Roberts, D. et al. "Synthesis of poly(1,4-dimethylenecyclohexane)". Journal
of Polymer Science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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